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Compound of Interest |

(R)-N,1-Diethylpyrrolidine-2-
Compound Name:
carboxamide

Cat. No.: B1495681

Get Quote

\ J

Target: Enoyl-Acyl Carrier Protein Reductase (InhA) | Therapeutic Area: Antimicrobial
(Tuberculosis)[1][2][3]1[4]1[5][6]

Executive Summary & Mechanism of Action

The emergence of Multi-Drug Resistant (MDR) and Extensively Drug-Resistant (XDR)
Mycobacterium tuberculosis necessitates the development of novel chemotypes that bypass
established resistance mechanisms. Isoniazid (INH), a frontline antitubercular drug, is a
prodrug requiring activation by the catalase-peroxidase KatG.[3] Mutations in katG are the
primary driver of INH resistance.[7]

Pyrrolidine carboxamides represent a promising class of "Direct InhA Inhibitors."[3][7] Unlike
INH, these compounds bind directly to the InhA active site without the need for KatG activation,
thereby retaining potency against KatG-mutant MDR strains.[3] They function by occupying the
substrate-binding loop and forming a critical hydrogen-bonding network with Tyr158 and the
NAD+ cofactor, effectively locking the enzyme in an inactive conformation.

Pathway Visualization: FAS-II Inhibition
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The Type Il Fatty Acid Synthesis (FAS-II) pathway is essential for mycolic acid biosynthesis in
mycobacteria.[3][8] InhA is the NADH-dependent enoyl-ACP reductase responsible for the final
reduction step in the elongation cycle.
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Figure 1: The Mycobacterial FAS-1I pathway.[1][2][3][4][5][8] Pyrrolidine carboxamides directly
inhibit InhA, preventing the synthesis of mycolic acids essential for cell wall survival.
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Chemical Biology & Structure-Activity Relationship
(SAR)

Successful application of pyrrolidine carboxamides requires understanding the pharmacophore.

o Core Scaffold: The pyrrolidine ring provides a rigid spacer that orients the amide
functionality.

o Stereochemistry: Activity is highly stereospecific. Typically, the (3S) enantiomer exhibits
superior binding affinity compared to the (3R) enantiomer or racemate.

o Key Interactions:

o Amide Carbonyl: Accepts a hydrogen bond from the backbone amide of Met199 or the
side chain of Tyr158.

o Hydrophobic Tail: A bulky aryl group (e.g., fluorene or indole) extends into the hydrophobic
substrate-binding tunnel, mimicking the fatty acyl chain.

Protocol: In Vitro Enzymatic Inhibition Assay (InhA)

This protocol measures the inhibition of InhA reductase activity by monitoring the oxidation of
NADH to NAD+ spectrophotometrically.

Reagents & Preparation

e Enzyme: Recombinant M. tuberculosis InhA (purified).

e Substrate: 2-trans-dodecenoyl-CoA (DD-CoA) or 2-trans-octenoyl-ACP. Note: DD-CoA is a
commercially available mimic that is kinetically equivalent for screening.

o Cofactor: NADH (Reduced Nicotinamide Adenine Dinucleotide).[9]
e Assay Buffer: 30 mM PIPES (pH 6.8), 150 mM NaCl, 1 mM EDTA.

o Expert Tip: PIPES is preferred over Tris/Phosphate to minimize pH drift during NADH
oxidation.
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Control Inhibitor: Triclosan (positive control).

Experimental Workflow

1. Prepare Master Mix 2. Compound Addition 3. Pre-Incubation 4. Trigger Reaction 5. Kinetic Read
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Figure 2: Step-by-step workflow for the InhA kinetic assay.

Detailed Procedure

Compound Preparation: Prepare 10 mM stock solutions of pyrrolidine carboxamides in 100%
DMSO. Perform 3-fold serial dilutions in DMSO to generate a dose-response curve (e.g.,
100 uM to 0.1 nM final concentration).

Master Mix: In a reservoir, mix Assay Buffer, InhA enzyme (final conc. 10-50 nM), and NADH
(final conc. 250 uM).

o Note: Keep NADH protected from light to prevent degradation.
Plating: Dispense 90 pL of Master Mix into a 96-well UV-transparent microplate.

Inhibitor Addition: Add 2 pL of diluted compound to respective wells. Include DMSO-only
wells (0% inhibition) and Triclosan wells (100% inhibition).

Pre-incubation: Incubate for 10 minutes at 25°C. This allows the inhibitor to access the
binding pocket before the substrate competes.

Reaction Trigger: Initiate the reaction by adding 8 pL of DD-CoA substrate (final conc. 50
UM).

Measurement: Immediately monitor the decrease in absorbance at 340 nm (¢ = 6220
M~1cm~1) for 5-10 minutes using a kinetic microplate reader.

Analysis: Calculate the initial velocity (
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) from the linear portion of the curve. Determine % Inhibition:

Fit data to a 4-parameter logistic equation to determine IC50.

Protocol: Whole-Cell Activity (MIC Determination)

To validate that enzymatic inhibition translates to antibacterial activity, a Microplate Alamar Blue
Assay (MABA) is performed against M. tuberculosis H37Rv.

Procedure

e Culture: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC,
glycerol, and Tween 80 until mid-log phase (OD600 ~ 0.4-0.6).

» Plating: Dilute culture to ~10"5 CFU/mL. Dispense 100 pL into 96-well plates containing
serial dilutions of the pyrrolidine carboxamide.

e Incubation: Incubate plates at 37°C for 5—7 days.

o Development: Add 20 pL of Alamar Blue reagent (resazurin) and 12 pL of 10% Tween 80.
Incubate for an additional 24 hours.

e Readout: Visual color change from blue (non-viable) to pink (viable). The MIC is defined as
the lowest concentration preventing the color change.

Mechanism Validation: Thermal Shift Assay (TSA)

This assay confirms direct physical binding of the pyrrolidine carboxamide to the InhA protein
by measuring the shift in melting temperature (

Mix: 5 UM InhA, 5x SYPRO Orange dye, and 50 uM Compound in buffer.

Control: InhA + DMSO (Reference

) and InhA + NADH (Cofactor bound state).

Run: Perform a melt curve from 25°C to 95°C (1°C/min) in a qPCR machine.
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e Result: A positive shift (

) compared to the DMSO control indicates specific ligand binding stabilizing the protein fold.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

) S NADH degradation or impure Prepare fresh NADH daily;
High Background Oxidation _ _
enzyme store in dark. Re-purify InhA.

Check solubility in assay
No Inhibition observed Compound precipitation buffer. Reduce final DMSO to
<2%.

Ensure Pre-incubation step is
Variable IC50 values Order of addition consistent (10 mins). Add
substrate LAST.

) ] o Titrate enzyme concentration.
Low Signal Window Low Enzyme Activity
Ensure Substrate > Km.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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